(2E)-N-[4-(acetylamino)phenyl]-2-cyano-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-(4-acetamidophenyl)-2-cyano-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H15N3O2/c1-13(22)20-16-7-9-17(10-8-16)21-18(23)15(12-19)11-14-5-3-2-4-6-14/h2-11H,1H3,(H,20,22)(H,21,23)/b15-11+
• InChI Key: KYWMXCGHHLZFSW-RVDMUPIBSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2)C#N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=CC=C2)/C#N
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol
• CAS No.: 444332-55-2

Description

Synthesis Analysis

This involves the methods and procedures used to synthesize the compound. It may include the raw materials used, the conditions required, and the yield of the product.

Molecular Structure Analysis

This involves the study of the compound’s molecular structure, often using techniques like X-ray crystallography, NMR spectroscopy, or mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reagents, conditions, and mechanisms of these reactions.

Physical and Chemical Properties Analysis

This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like reactivity, stability, etc.).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The compound has been utilized as a versatile enaminonitrile in the synthesis of a wide range of heterocyclic compounds, including pyranones, chromene derivatives, and coumarin derivatives. These processes involve reactions with C,O-binucleophiles and phenols, showcasing the compound's utility in constructing complex molecular frameworks with potential applications in pharmaceuticals and materials science (Bondock, Tarhoni, & Fadda, 2014).

Antitumor Activity

• Certain derivatives of the compound have been explored for their antitumor activities. For example, N-acetyldinaline, a related compound, has been shown to inhibit histone deacetylase (HDAC), causing histone hyperacetylation in colon carcinoma cells. This activity is linked to the compound's antitumor properties, highlighting its potential as a therapeutic agent (Kraker, Mizzen, Hartl, Miin, Allis, & Merriman, 2003).

Synthesis of Bis-enaminones

• The compound serves as a precursor in the synthesis of novel bis-enaminones, demonstrating its versatility in organic synthesis. These reactions typically involve interactions with diamines, leading to products with potential applications in medicinal chemistry and drug discovery (Devi, Helissey, & Vishwakarma, 2011).

Chemoselective Thionation-Cyclization

• Enaminone derivatives of the compound have been utilized in chemoselective thionation-cyclization processes to synthesize thiazoles, a class of heterocyclic compounds with various pharmacological activities. This research underscores the compound's role in facilitating the development of new therapeutic agents (Kumar, Parameshwarappa, & Ila, 2013).

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biological pathways.

Safety and Hazards

This involves understanding the safety measures needed to handle the compound and the potential hazards it may pose. This information is typically found in the compound’s Material Safety Data Sheet.

Future Directions

This involves discussing potential future research directions or applications for the compound.